2-[1-(3,4,5,6-Tetrachloropyridine-2-carbonyl)pyrrolidin-2-yl]-1,3-benzothiazole

• IUPAC Name: [2-(1,3-benzothiazol-2-yl)pyrrolidin-1-yl]-(3,4,5,6-tetrachloropyridin-2-yl)methanone
• InChI: InChI=1S/C17H11Cl4N3OS/c18-11-12(19)14(23-15(21)13(11)20)17(25)24-7-3-5-9(24)16-22-8-4-1-2-6-10(8)26-16/h1-2,4,6,9H,3,5,7H2
• InChI Key: IYEQDVLUTKABIV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2=NC(=C(C(=C2Cl)Cl)Cl)Cl)C3=NC4=CC=CC=C4S3
• Molecular Formula: C17H11Cl4N3OS
• Molecular Weight: 447.2 g/mol

Description

The compound is a complex organic molecule that includes a pyrrolidine ring and a benzothiazole ring. The pyrrolidine ring is a common feature in many biologically active compounds. The benzothiazole ring is a heterocyclic compound, consisting of a benzene ring fused to a thiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The tetrachloropyridine group would likely contribute significant steric hindrance, potentially affecting the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the tetrachloropyridine group could make the compound relatively heavy and possibly quite polar.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Pyrrolidine rings are found in many biologically active compounds, suggesting that this compound could have potential biological activity.

Future Directions

Future research could explore the potential biological activity of this compound, given the presence of the pyrrolidine ring. Additionally, studies could investigate the compound’s reactivity and potential uses in chemical synthesis.